Cas no 2138229-39-5 (methyl 5-amino-4-(oxan-2-yl)-1-(oxan-4-yl)-1H-pyrazole-3-carboxylate)

• Product Name: methyl 5-amino-4-(oxan-2-yl)-1-(oxan-4-yl)-1H-pyrazole-3-carboxylate
• CAS No: 2138229-39-5
• MF: C₁₅H₂₃N₃O₄
• MW: 309.360823869705
• CID: 5852683
• PubChem ID: 165485568
• Update Time: 2025-06-14

methyl 5-amino-4-(oxan-2-yl)-1-(oxan-4-yl)-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-amino-4-(oxan-2-yl)-1-(oxan-4-yl)-1H-pyrazole-3-carboxylate
• EN300-1121275
• 2138229-39-5

• Inchi： 1S/C15H23N3O4/c1-20-15(19)13-12(11-4-2-3-7-22-11)14(16)18(17-13)10-5-8-21-9-6-10/h10-11H,2-9,16H2,1H3
• InChI Key： APOIWVHGNCTFQU-UHFFFAOYSA-N
• SMILES： O1CCCCC1C1C(C(=O)OC)=NN(C=1N)C1CCOCC1

Computed Properties

• Exact Mass: 309.16885622g/mol
• Monoisotopic Mass: 309.16885622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 88.6Ų

Additional information on methyl 5-amino-4-(oxan-2-yl)-1-(oxan-4-yl)-1H-pyrazole-3-carboxylate

Research Update on Methyl 5-amino-4-(oxan-2-yl)-1-(oxan-4-yl)-1H-pyrazole-3-carboxylate (CAS: 2138229-39-5)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the growing interest in pyrazole derivatives due to their diverse pharmacological properties. Among these, methyl 5-amino-4-(oxan-2-yl)-1-(oxan-4-yl)-1H-pyrazole-3-carboxylate (CAS: 2138229-39-5) has emerged as a promising scaffold for drug discovery. This compound, characterized by its unique tetrahydropyran-substituted pyrazole core, has been the subject of several studies aimed at exploring its synthetic utility and biological activity.

The synthesis of methyl 5-amino-4-(oxan-2-yl)-1-(oxan-4-yl)-1H-pyrazole-3-carboxylate involves a multi-step process that includes the condensation of hydrazine derivatives with β-ketoesters, followed by cyclization and functionalization. Recent literature has reported optimized synthetic routes that improve yield and purity, making this compound more accessible for further pharmacological evaluation. The presence of both oxane (tetrahydropyran) rings and an ester group in its structure enhances its potential as a versatile intermediate for the development of novel therapeutics.

Preliminary biological studies have demonstrated that methyl 5-amino-4-(oxan-2-yl)-1-(oxan-4-yl)-1H-pyrazole-3-carboxylate exhibits moderate inhibitory activity against certain kinase targets, which are implicated in cancer and inflammatory diseases. Molecular docking simulations suggest that the compound's unique structure allows it to interact with the ATP-binding sites of these kinases, thereby interfering with their catalytic activity. These findings have spurred further investigations into its mechanism of action and potential therapeutic applications.

In addition to its kinase inhibitory properties, recent research has explored the compound's role as a building block for more complex molecules. For instance, it has been used in the synthesis of hybrid compounds combining pyrazole and other heterocyclic motifs, which have shown enhanced bioactivity and selectivity. Such hybrid molecules are being evaluated for their potential in treating neurodegenerative disorders and infectious diseases, broadening the scope of this compound's utility.

Despite these promising developments, challenges remain in fully elucidating the pharmacokinetic and pharmacodynamic profiles of methyl 5-amino-4-(oxan-2-yl)-1-(oxan-4-yl)-1H-pyrazole-3-carboxylate. Current studies are focused on optimizing its bioavailability and reducing potential off-target effects. Advanced analytical techniques, such as LC-MS and NMR spectroscopy, are being employed to characterize its metabolites and degradation pathways, which are critical for its development as a drug candidate.

In conclusion, methyl 5-amino-4-(oxan-2-yl)-1-(oxan-4-yl)-1H-pyrazole-3-carboxylate represents a valuable addition to the toolkit of medicinal chemists. Its unique structural features and preliminary biological activities make it a compelling subject for further research. Continued efforts in synthetic optimization and biological evaluation will likely uncover new opportunities for its application in drug discovery and development.